Cas no 1804843-77-3 (3-Bromo-4-fluoro-2-nitrobenzoyl chloride)

• Product Name: 3-Bromo-4-fluoro-2-nitrobenzoyl chloride
• CAS No: 1804843-77-3
• MF: C₇H₂BrClFNO₃
• MW: 282.451083660126
• CID: 4793134
• Update Time: 2025-08-05

3-Bromo-4-fluoro-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-2-nitrobenzoyl chloride

• Inchi： 1S/C7H2BrClFNO3/c8-5-4(10)2-1-3(7(9)12)6(5)11(13)14/h1-2H
• InChI Key： XXYJYENZALBKPZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)Cl)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-4-fluoro-2-nitrobenzoyl chloride

3-Bromo-4-fluoro-2-nitrobenzoyl Chloride: A Comprehensive Overview

3-Bromo-4-fluoro-2-nitrobenzoyl chloride, also known by its CAS number 1804843-77-3, is a highly reactive aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its complex structure, which includes a bromine atom at the 3-position, a fluorine atom at the 4-position, and a nitro group at the 2-position of the benzene ring, with a chloroformyl group attached to the carbonyl carbon. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in various chemical reactions.

The synthesis of 3-bromo-4-fluoro-2-nitrobenzoyl chloride typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. This approach has been particularly effective in constructing the nitro and halogenated substituents on the benzene ring.

In terms of chemical reactivity, 3-bromo-4-fluoro-2-nitrobenzoyl chloride exhibits strong electrophilic reactivity due to the electron-withdrawing effects of the nitro and halogen groups. These groups activate specific positions on the benzene ring for nucleophilic attack, making this compound a versatile building block in organic chemistry. Recent studies have highlighted its utility in synthesizing heterocyclic compounds, which are of great interest in drug discovery and agrochemical development.

The application of 1804843-77-3 extends beyond traditional organic synthesis. It has been employed as a key intermediate in the production of advanced materials, such as high-performance polymers and optoelectronic devices. For example, its ability to form stable amides upon reaction with amines has been leveraged in creating polyamide films with exceptional thermal stability and mechanical strength.

From an environmental perspective, understanding the fate and transport of 3-bromo-4-fluoro-2-nitrobenzoyl chloride in various media is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under different environmental conditions. Studies indicate that this compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions, leading to the formation of less hazardous byproducts.

In conclusion, 3-bromo-4-fluoro-2-nitrobenzoyl chloride, CAS number 1804843-77-3, remains a pivotal compound in modern organic chemistry. Its unique structure and reactivity continue to drive innovation across multiple disciplines. As research progresses, new applications and improved synthetic methods are expected to further enhance its role in both academic and industrial settings.